Cas no 223719-29-7 (4,4’,(5’)-Di-(tert-butylcyclohexano)-18-crown-6)

• Product Name: 4,4’,(5’)-Di-(tert-butylcyclohexano)-18-crown-6
• CAS No: 223719-29-7
• MF: C₂₈H₅₂O₆
• MW: 484.708889961243
• CID: 261493
• PubChem ID: 57649268
• Update Time: 2025-06-10

4,4’,(5’)-Di-(tert-butylcyclohexano)-18-crown-6 Chemical and Physical Properties

Names and Identifiers

• Dibenzo[b,k][1,4,7,10,13,16]hexaoxacyclooctadecin,2,13(or 2,14)-bis(1,1-dimethylethyl)eicosahydro-
• 4,4'(5')-[Di-tert-butyldicyclohexano]-18-crown-6
• 4,4'(5')-Bis(tert-butylcyclohexano)-18-crown-6
• 4,4',(5')-di(t-butyldicyclohexano)-18-crown-6
• D(Me3C)CH18C6
• 11,24-ditert-butyl-2,5,8,15,18,21-hexaoxatricyclo[20.4.0.09,14]hexacosane
• 223719-29-7
• SCHEMBL14156074
• MFCD00068561
• J-017268
• 4,4'(5')-di-tert-Butyldicyclohexyl-18-crown-6
• AKOS001584993
• 4',4''(5'')-Di-tert-butyldicyclohexano-18-crown-6
• 138370-88-4
• CHEMBL1812797
• DTXSID60951443
• 2,13-di-tert-butylicosahydrodibenzo[b,k][1,4,7,10,13,16]hexaoxacyclooctadecine
• SR-01000389382-1
• 4,4'(5')-Di-T-Butyldicyclo-hexano-18-crown-6
• SR-01000389382
• 11, 24-ditert-butyl-2, 5, 8, 15, 18, 21-hexaoxatricyclo[20.4.0.09, 14]hexacosane
• 4 inverted exclamation marka,4 inverted exclamation marka(5 inverted exclamation marka)-Di-tert-butyldicyclohexano-18-crown-6
• 4',4(5)-Di-tert-butyldicyclohexano-18-crown-6
• FT-0616959
• Dibenzo(b,k)(1,4,7,10,13,16)hexaoxacyclooctadecin, 2,13(or 2,14)-bis(1,1-dimethylethyl)eicosahydro-
• 28801-57-2
• QQCYFUYEXBIXFJ-UHFFFAOYSA-N
• 11,24-DI-TERT-BUTYL-2,5,8,15,18,21-HEXAOXATRICYCLO[20.4.0.0?,(1)?]HEXACOSANE
• 4,4’,(5’)-Di-(tert-butylcyclohexano)-18-crown-6

• MDL： MFCD00068562
• Inchi： 1S/C28H52O6/c1-27(2,3)21-7-9-23-25(19-21)33-17-13-29-12-16-32-24-10-8-22(28(4,5)6)20-26(24)34-18-14-30-11-15-31-23/h21-26H,7-20H2,1-6H3
• InChI Key： QQCYFUYEXBIXFJ-UHFFFAOYSA-N
• SMILES： O1CCOCCOC2CCC(CC2OCCOCCOC2CCC(CC12)C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 484.376
• Monoisotopic Mass: 484.376
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 2
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Boiling Point: 190-195 °C/0.05 mmHg(lit.)
• Refractive Index: n20/D 1.485

4,4’,(5’)-Di-(tert-butylcyclohexano)-18-crown-6 Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H311-H315-H319-H331-H335
• Warning Statement： P261-P280-P301+P310-P305+P351+P338-P311
• Hazardous Material transportation number：UN 2810 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 23/24/25-36/37/38
• Safety Instruction： 26-36/37/39-45
• RTECS：HP5385300
• Hazardous Material Identification：

Additional information on 4,4’,(5’)-Di-(tert-butylcyclohexano)-18-crown-6

Introduction to Compound with CAS No. 223719-29-7 and Product Name: 4,4’,(5’)-Di-(tert-butylcyclohexano)-18-crown-6

The compound with the CAS number 223719-29-7 and the product name 4,4’,(5’)-Di-(tert-butylcyclohexano)-18-crown-6 represents a fascinating molecule in the realm of coordination chemistry and supramolecular chemistry. This compound, characterized by its unique structural framework, has garnered significant attention due to its potential applications in various chemical and biochemical processes. The molecular architecture of this compound consists of an 18-crown-6 ether moiety, which is a well-known macrocycle capable of selectively binding alkali metal ions, and two tert-butyl-substituted cyclohexane units that provide steric and electronic modulation.

The 4,4’,(5’)-Di-(tert-butylcyclohexano)-18-crown-6 macrocycle is designed to exhibit enhanced stability and selectivity in metal ion complexation compared to its unsubstituted counterpart. The introduction of tert-butyl groups at the 4 and 5 positions of the cyclohexane rings not only increases the steric hindrance around the macrocycle but also influences its electronic properties. This modification is particularly useful in environments where high selectivity for specific metal ions is required, such as in sensor applications or in the development of novel catalysts.

Recent research has highlighted the importance of such tailored macrocycles in the field of medicinal chemistry. The ability to selectively bind metal ions with high affinity and specificity has opened up new avenues for the development of therapeutic agents. For instance, studies have shown that certain metal ion complexes can act as potent inhibitors of enzymes involved in disease pathways. The 4,4’,(5’)-Di-(tert-butylcyclohexano)-18-crown-6 complex has been investigated for its potential to interact with biological systems, particularly in modulating enzyme activity and cellular processes.

In addition to its biological relevance, this compound has shown promise in materials science applications. The unique coordination properties of the 18-crown-6 ether moiety make it an excellent candidate for designing functional materials such as molecular sieves, sensors, and conductive polymers. The steric bulk provided by the tert-butyl groups further enhances the material's stability under various conditions, making it suitable for industrial applications.

One of the most intriguing aspects of 4,4’,(5’)-Di-(tert-butylcyclohexano)-18-crown-6 is its potential as a ligand in catalytic systems. Transition metal complexes derived from this macrocycle have been explored for their ability to facilitate various organic transformations efficiently. For example, palladium complexes incorporating this ligand have demonstrated high activity in cross-coupling reactions, which are crucial for constructing complex organic molecules. These catalytic applications underscore the importance of carefully designed ligands in modern synthetic chemistry.

The synthesis of 4,4’,(5’)-Di-(tert-butylcyclohexano)-18-crown-6 involves a series of well-established organic reactions, including cyclization and alkylation steps. The use of advanced synthetic techniques has allowed researchers to optimize the yield and purity of this compound. Despite these advancements, challenges remain in scaling up production while maintaining high quality standards. Efforts are ongoing to develop more efficient synthetic routes that could make this compound more accessible for industrial applications.

The applications of 4,4’,(5’)-Di-(tert-butylcyclohexano)-18-crown-6 extend beyond traditional chemical applications into emerging fields such as nanotechnology and biomedicine. Researchers are exploring its potential use in drug delivery systems, where it could serve as a carrier for therapeutic agents targeting specific sites within the body. Its ability to form stable complexes with metal ions also makes it a candidate for developing novel imaging agents used in medical diagnostics.

In conclusion, 4,4’,(5’)-Di-(tert-butylcyclohexano)-18-crown-6 represents a versatile and highly functional compound with significant potential across multiple scientific disciplines. Its unique structural features and coordination properties make it an invaluable tool for researchers working on cutting-edge problems in coordination chemistry, supramolecular chemistry, medicinal chemistry, materials science, and catalysis. As our understanding of its properties continues to grow, so too will its applications in both academic research and industrial settings.